Cas no 69824-91-5 (Cyclohexanone, 3-propyl-)
Cyclohexanone, 3-propyl- structure
Product Name:Cyclohexanone, 3-propyl-
CAS No:69824-91-5
MF:C9H16O
MW:140.222743034363
CID:1739423
PubChem ID:13862294
Update Time:2025-04-21
Cyclohexanone, 3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-propyl-
- 3-propylcyclohexan-1-one
- 3-propylcyclohexanone
- DTXSID80551409
- 69824-91-5
- DB-339500
- SCHEMBL2692211
- JTWWWMMYLTUDHS-UHFFFAOYSA-N
- AKOS013845141
- 3-propyl-cyclohexan-1-one
-
- Inchi: 1S/C9H16O/c1-2-4-8-5-3-6-9(10)7-8/h8H,2-7H2,1H3
- InChI Key: JTWWWMMYLTUDHS-UHFFFAOYSA-N
- SMILES: O=C1CCCC(CCC)C1
Computed Properties
- Exact Mass: 140.12018
- Monoisotopic Mass: 140.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 202.6±8.0 °C at 760 mmHg
- Flash Point: 69.2±10.7 °C
- PSA: 17.07
- Vapor Pressure: 0.3±0.4 mmHg at 25°C
Cyclohexanone, 3-propyl- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Cyclohexanone, 3-propyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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